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Compound of Interest

Compound Name: 4-Chlorobenzoylacetonitrile

Cat. No.: B015066

An In-depth Technical Guide to 4-Chlorobenzoylacetonitrile
For Researchers, Scientists, and Drug Development Professionals

CAS Number: 4640-66-8

This technical guide provides a comprehensive overview of 4-Chlorobenzoylacetonitrile, a

key chemical intermediate. The document details its chemical and physical properties, safety
information, and potential applications, with a focus on its relevance to researchers in organic
synthesis and drug discovery.

Chemical and Physical Properties

4-Chlorobenzoylacetonitrile is a solid compound with the chemical formula CoHeCINO.[1] Its
molecular weight is 179.60 g/mol .[1]
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Property Value Source
Molecular Formula CoHeCINO [1]
Molecular Weight 179.60 g/mol [1]
Appearance Solid

Melting Point 129-133 °C [1]

1S/C9HBCINO/c10-8-3-1-7(2-
InChl [1]
4-8)9(12)5-6-11/h1-4H,5H2

SMILES Clclccee(ccl)C(=0)CC#N [1]

Safety Information

4-Chlorobenzoylacetonitrile is classified as a warning-level hazard. It is known to cause skin
and serious eye irritation and may cause respiratory irritation.[1][2]

Hazard Statement Code
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338[1]

Applications in Synthesis

4-Chlorobenzoylacetonitrile serves as a valuable building block in organic synthesis. While
specific applications in drug development are not extensively documented in publicly available
literature, its bifunctional nature, possessing both a nitrile and a ketone group attached to a
chlorophenyl ring, suggests its utility as a precursor for a variety of more complex molecules.
Chlorinated organic compounds are of significant interest in medicinal chemistry, with over 250
FDA-approved drugs containing chlorine.[3] The presence of the chlorine atom can influence
the pharmacokinetic and pharmacodynamic properties of a molecule.[3]
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Generalized Synthesis Approach

A specific, detailed experimental protocol for the synthesis of 4-Chlorobenzoylacetonitrile is
not readily available in the reviewed literature. However, a plausible synthetic route can be
inferred from procedures for structurally similar compounds. A common method for the
synthesis of [-ketonitriles involves the acylation of a nitrile. For instance, the synthesis of
related compounds often employs a Claisen condensation-type reaction.

The following diagram illustrates a generalized workflow for such a synthesis.

Generalized Synthesis Workflow

Reactants

4-Chlorobenzoy! derivative
e.g., ester, acid chloride)
(eg ) Process Product
Base-mediated Reaction Mixture Crude Product Purification

Condensation PeIlie By (e.g., Recrystallization, SELLCIEIE 1 cp)00henzoylacetonitrile
Acetonitrile Chromatography)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4-Chlorobenzoylacetonitrile.

Biological Activity and Signaling Pathways

Based on the available literature, there is no specific information detailing the biological activity
or the involvement of 4-Chlorobenzoylacetonitrile in any signaling pathways. Further
research would be required to elucidate any potential pharmacological effects or mechanisms
of action.

Conclusion

4-Chlorobenzoylacetonitrile is a chemical intermediate with well-defined physical and
chemical properties. Its structural features make it a potentially useful starting material for the
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synthesis of more complex molecules, particularly in the context of drug discovery where
chlorinated compounds have shown significant therapeutic value. While detailed biological
studies and specific synthesis protocols are not widely reported, the foundational information
provided in this guide serves as a valuable resource for researchers and scientists in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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